Cas no 1616434-53-7 (3-Quinolinol, decahydro-)

• Product Name: 3-Quinolinol, decahydro-
• CAS No: 1616434-53-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6018573
• PubChem ID: 76414443
• Update Time: 2025-07-16

3-Quinolinol, decahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinol, decahydro-
• EN300-7542000
• SCHEMBL15817719
• decahydroquinolin-3-ol
• 1,2,3,4,4a,5,6,7,8,8a-Decahydroquinolin-3-ol
• 1616434-53-7

• Inchi： 1S/C9H17NO/c11-8-5-7-3-1-2-4-9(7)10-6-8/h7-11H,1-6H2
• InChI Key： LJDZKCIEIBZDRI-UHFFFAOYSA-N
• SMILES： N1C2C(CCCC2)CC(O)C1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines

Additional information on 3-Quinolinol, decahydro-

Comprehensive Analysis of 3-Quinolinol, decahydro- (CAS No. 1616434-53-7): Properties, Applications, and Industry Trends

The chemical compound 3-Quinolinol, decahydro- (CAS No. 1616434-53-7) has garnered significant attention in recent years due to its unique structural properties and versatile applications across multiple industries. As a hydrogenated derivative of quinoline, this compound belongs to the broader class of heterocyclic organic compounds, which are increasingly sought after in pharmaceutical research, material science, and specialty chemistry sectors. The growing demand for high-purity synthetic intermediates has positioned 1616434-53-7 as a compound of particular interest for researchers exploring novel molecular architectures.

Recent advancements in catalytic hydrogenation techniques have made the production of decahydroquinoline derivatives more efficient and cost-effective. This technological progress aligns with the industry's shift toward sustainable synthesis methods, a topic that consistently ranks among the top searches in chemical databases and AI-powered research tools. The saturated nature of 3-Quinolinol, decahydro- provides enhanced stability compared to its aromatic counterparts, making it particularly valuable for applications requiring thermal resistance and oxidative stability - properties highly relevant to current material science challenges.

From a molecular perspective, the complete hydrogenation of the quinoline ring system in CAS 1616434-53-7 results in significant changes to its electronic properties. This transformation has opened new possibilities in chiral synthesis and asymmetric catalysis, areas that continue to dominate organic chemistry research queries. The compound's ability to serve as a conformationally constrained building block makes it particularly valuable for designing molecular scaffolds with precise three-dimensional configurations - a feature increasingly important in modern drug discovery programs.

The pharmaceutical industry has shown particular interest in 3-Quinolinol, decahydro- derivatives as potential bioactive scaffolds. Recent patent analyses reveal a steady increase in filings related to this structural motif, particularly for central nervous system targets. This trend corresponds with growing public interest in neurological health solutions and cognitive enhancers, as evidenced by search engine query patterns. While 1616434-53-7 itself may not be biologically active, its structural features make it an excellent starting point for medicinal chemistry optimization campaigns.

In material science applications, the rigid polycyclic structure of decahydro-3-quinolinol has shown promise for developing advanced polymeric materials with tailored properties. Researchers are particularly interested in its potential for creating high-performance additives that can improve the mechanical characteristics of engineering plastics. This application area aligns with current industry focus on lightweight materials and energy-efficient solutions, topics that consistently trend in technical forums and research publications.

Analytical characterization of CAS 1616434-53-7 presents unique challenges and opportunities. Modern spectroscopic techniques, particularly advanced NMR methods and high-resolution mass spectrometry, have become essential tools for quality control of this compound. The analytical chemistry community has shown growing interest in developing standardized protocols for such hydrogenated heterocycles, reflecting broader industry demands for reproducible characterization methods - a frequent search topic among research chemists.

From a regulatory perspective, 3-Quinolinol, decahydro- falls into the category of research chemicals with no significant restrictions in most jurisdictions. However, manufacturers and users should stay informed about evolving chemical safety regulations, another area of consistent search activity among professionals. Proper handling procedures and storage conditions should always be followed, as with any specialized chemical compound, to ensure workplace safety and material integrity.

The commercial availability of 1616434-53-7 has improved significantly in recent years, with several specialty chemical suppliers now offering it in various purity grades and package sizes. This increased accessibility has facilitated broader research into its potential applications. Procurement specialists frequently search for information about bulk pricing, custom synthesis options, and technical specifications, indicating strong market interest in this compound.

Looking toward future developments, researchers are particularly excited about the potential of 3-Quinolinol, decahydro- derivatives in green chemistry applications. The compound's stability and functional group compatibility make it an attractive candidate for developing catalytic systems that can operate under milder conditions. This direction aligns perfectly with the chemical industry's growing emphasis on sustainable processes and reduced environmental impact - themes that dominate contemporary chemical literature and conference discussions.

In conclusion, 3-Quinolinol, decahydro- (CAS No. 1616434-53-7) represents a fascinating case study in how traditional heterocyclic chemistry continues to find new relevance in modern scientific applications. Its unique combination of structural features, synthetic accessibility, and application versatility ensures it will remain an important compound in research laboratories across multiple disciplines. As analytical techniques advance and new applications emerge, we can expect to see continued innovation surrounding this molecular scaffold in the coming years.